2-bromo-4-fluoro-N,N-dimethylbenzamide
Overview
Description
2-bromo-4-fluoro-N,N-dimethylbenzamide is a chemical compound with the molecular formula C9H9BrFNO. It has an average mass of 246.076 Da and a monoisotopic mass of 244.985153 Da . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 2-bromo-4-fluoro-N,N-dimethylbenzamide is 1S/C9H9BrFNO/c1-12(2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the bromine and fluorine atoms on the benzene ring and the presence of the dimethylamide group.Physical And Chemical Properties Analysis
2-bromo-4-fluoro-N,N-dimethylbenzamide is a solid at room temperature .Scientific Research Applications
Spectroscopic Techniques
Similar compounds, such as “2-bromo-4-chlorobenzaldehyde”, have been used in experimental and theoretical spectral investigation and conformational analysis by IR spectroscopy and density functional theory (DFT) . This suggests that “2-bromo-4-fluoro-N,N-dimethylbenzamide” could also be used in similar spectroscopic studies.
Synthesis of Tetrasubstituted Alkenes
Although not directly related to “2-bromo-4-fluoro-N,N-dimethylbenzamide”, a similar compound “2-Bromo-4-fluoro-1-iodobenzene” has been employed in the synthesis of tetrasubstituted alkenes by stereo- and regioselective stannyllithiation of diarylacetylenes . It’s possible that “2-bromo-4-fluoro-N,N-dimethylbenzamide” could have similar applications in chemical synthesis.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or in contact with skin . Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, wearing protective gloves, and seeking medical attention if feeling unwell .
properties
IUPAC Name |
2-bromo-4-fluoro-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrFNO/c1-12(2)9(13)7-4-3-6(11)5-8(7)10/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGUIJOTZYHWBSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=C(C=C1)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-4-fluoro-N,N-dimethylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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